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Compound of Interest

Compound Name: 2-Methyl-3-butenenitrile

Cat. No.: B095465 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-3-butenenitrile (2M3BN), also known as 3-cyano-1-butene, is a branched,

unsaturated liquid nitrile that serves as a crucial building block in organic synthesis.[1][2] Its

unique structure, featuring both a nitrile group and a non-conjugated double bond, allows for a

variety of chemical transformations, making it a valuable intermediate in the production of

pharmaceuticals, agrochemicals, dyes, flavors, and fragrances.[1][2][3] This document provides

detailed application notes, experimental protocols, and visualizations for the use of 2-Methyl-3-
butenenitrile as a chemical intermediate.

Physicochemical Properties and Data
A summary of the key physicochemical properties of 2-Methyl-3-butenenitrile is presented in

the table below for easy reference.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b095465?utm_src=pdf-interest
https://www.benchchem.com/product/b095465?utm_src=pdf-body
https://dytek.invista.com/products/dytek-2m3bn/
https://www.pharmaceuticalonline.com/doc/dytek-2-methyl-3-butenenitrile-0001
https://dytek.invista.com/products/dytek-2m3bn/
https://www.pharmaceuticalonline.com/doc/dytek-2-methyl-3-butenenitrile-0001
https://www.myskinrecipes.com/shop/en/unsaturated-aliphatic-nitriles/80895--2-methyl-3-butenenitrile.html
https://www.benchchem.com/product/b095465?utm_src=pdf-body
https://www.benchchem.com/product/b095465?utm_src=pdf-body
https://www.benchchem.com/product/b095465?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₅H₇N [4]

Molecular Weight 81.12 g/mol [4]

Appearance Clear to yellow liquid [1][5]

Boiling Point 121-125 °C [1][5]

Density 0.811 - 0.82 g/mL [3][5]

Flash Point 15 °C [1][5]

Solubility Slightly soluble in water [5]

CAS Number 16529-56-9 [4]

Key Synthetic Applications and Protocols
2-Methyl-3-butenenitrile is a versatile precursor for a range of valuable molecules. The

following sections detail its application in key synthetic transformations.

Isomerization to 2-Methyl-2-butenenitrile
The isomerization of 2-Methyl-3-butenenitrile to its more stable, conjugated isomer, 2-methyl-

2-butenenitrile (2M2BN), is an industrially significant reaction. 2M2BN is an important

intermediate in various chemical syntheses.[6][7]

Quantitative Data for Isomerization:

Catalyst Solvent
Temperat
ure (°C)

Reaction
Time (h)

Conversi
on Rate
(%)

Selectivit
y (%)

Referenc
e

Calcium-

containing

inorganic

base

None 120 - 160 6 - 12 >95 >95 [7]
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Experimental Protocol: Base-Catalyzed Isomerization

This protocol is adapted from a patented method for the direct isomerization of a mixture

containing 2-Methyl-3-butenenitrile.[7]

Materials:

Alkene-nitrile mixed liquid containing 2-Methyl-3-butenenitrile (2M3BN) and 3-

pentenenitrile (3PN)

Calcium oxide (CaO) as the catalyst

Reaction vessel equipped with a stirrer, heating mantle, and condenser

Procedure:

Charge the reaction vessel with the alkene-nitrile mixed liquid.

Add calcium oxide to the mixture. The molar ratio of the calcium-containing inorganic base to

the alkene-nitrile mixed solution should be in the range of 1:5 to 1:15.[7]

Heat the reaction mixture to a temperature between 120 °C and 160 °C under a pressure of

0.1 to 0.2 MPa.[7]

Maintain the reaction at this temperature for 6 to 12 hours with constant stirring.[7]

After the reaction is complete, cool the mixture to room temperature.

Filter the mixture to recover the solid calcium oxide catalyst, which can be recycled.[7]

The resulting liquid product, rich in 2-methyl-2-butenenitrile, can be purified by distillation.

Workflow for Isomerization:
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Caption: Workflow for the isomerization of 2-Methyl-3-butenenitrile.

Synthesis of 2-Methyl-2-phenylmethyl-3-butenenitrile
2-Methyl-3-butenenitrile can undergo alkylation reactions. An example is the synthesis of 2-

methyl-2-phenylmethyl-3-butenenitrile using benzyl chloride.

Quantitative Data for Phenylmethylation:

Reactants Catalyst Solvent
Temperatur
e

Yield (%) Reference

2-Methyl-3-

butenenitrile,

Benzyl

chloride,

NaOH

Tetrabutylam

monium

bromide

Toluene Reflux 61 [8]

Experimental Protocol: Synthesis of 2-Methyl-2-phenylmethyl-3-butenenitrile

This protocol is based on a literature procedure.[8]

Materials:

Benzyl chloride (126.5 g, 1 mole)

2-Methyl-3-butenenitrile (81 g, 1 mole)
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Toluene (100 ml)

Tetrabutylammonium bromide (10 g)

Solid sodium hydroxide (40 g, 1 mole)

500 ml 4-neck flask equipped with a stirrer, reflux condenser, dropping funnel, and water

separator

Procedure:

To the 4-neck flask, add benzyl chloride, 2-methyl-3-butenenitrile, toluene, and

tetrabutylammonium bromide.

Heat the mixture to reflux.

Add the solid sodium hydroxide in portions to the refluxing mixture.

After the addition is complete, maintain the reaction at reflux for an additional hour.

Cool the reaction mixture and wash it with water until neutral.

Separate the organic phase and purify the product by distillation. The yield of the desired

product is approximately 103.5 g (61%).[8]

Workflow for Phenylmethylation:

Start: 2M3BN & Benzyl Chloride Add Toluene,
Tetrabutylammonium Bromide Heat to Reflux Add NaOH (portions) Reflux for 1 hour Workup:

Wash with Water, Separate Phases
Purification:
Distillation Product: 2-Methyl-2-phenylmethyl-3-butenenitrile

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Methyl-2-phenylmethyl-3-butenenitrile.

Application in Agrochemicals: Synthesis of
Pyrethroid Precursors
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2-Methyl-3-butenenitrile serves as a precursor in the synthesis of chrysanthemic acid, a key

component of pyrethrins and synthetic pyrethroids, which are potent insecticides with low

mammalian toxicity.[3][9] Pyrethroids are widely used in agriculture and for public health pest

control.

The synthesis of chrysanthemic acid from simple precursors that can be derived from 2-
methyl-3-butenenitrile involves the formation of a cyclopropane ring, a key structural feature

of this class of insecticides.

Mode of Action of Pyrethroid Insecticides

Pyrethroid insecticides exert their toxic effects by targeting the nervous system of insects. They

act on the voltage-gated sodium channels, which are crucial for the propagation of nerve

impulses.

Signaling Pathway: Pyrethroid Mode of Action

Insect Neuron

Voltage-Gated
Sodium Channel

Nerve Impulse
(Action Potential)Propagates

Prolonged Channel Opening
Leads to

Activates

Repetitive Firing &
Hyperexcitation Paralysis & Death

Pyrethroid Insecticide Binds to and modifies

Click to download full resolution via product page

Caption: Simplified signaling pathway of pyrethroid insecticide neurotoxicity.

Conclusion
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2-Methyl-3-butenenitrile is a highly valuable and versatile chemical intermediate. Its ability to

undergo a range of chemical transformations, including isomerization and alkylation, makes it

an essential building block in the synthesis of a wide array of commercially important products,

from industrial chemicals to life-saving agrochemicals. The protocols and data presented here

provide a foundation for researchers and professionals to explore and expand upon the

applications of this important molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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